![molecular formula C8H15Cl2N3 B6245423 rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis CAS No. 2419359-23-0](/img/new.no-structure.jpg)
rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis
Overview
Description
. This compound is characterized by its unique structure, which includes a cyclobutyl ring substituted with a pyrazolyl group and an amine group, making it an interesting subject for scientific studies.
Preparation Methods
The synthesis of rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis involves several steps. Typically, the synthetic route includes the formation of the cyclobutyl ring followed by the introduction of the pyrazolyl group and the amine group. The reaction conditions often require specific catalysts and solvents to ensure the desired stereochemistry is achieved. Industrial production methods may involve optimization of these steps to increase yield and purity, often using large-scale reactors and continuous flow processes .
Chemical Reactions Analysis
rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions. The major products formed from these reactions depend on the specific reagents and conditions used
Scientific Research Applications
rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Research is ongoing to explore its potential therapeutic effects, such as anti-inflammatory or anticancer properties.
Industry: It is used in the development of new materials and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets are still under investigation, but the compound’s unique structure suggests it may have selective binding properties .
Comparison with Similar Compounds
rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis can be compared with other similar compounds, such as:
rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine: Without the dihydrochloride salt form.
cis-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine: With different stereochemistry.
trans-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine: With different spatial arrangement of atoms. The uniqueness of this compound lies in its specific stereochemistry and the presence of the dihydrochloride salt, which can influence its solubility, stability, and reactivity
Properties
CAS No. |
2419359-23-0 |
|---|---|
Molecular Formula |
C8H15Cl2N3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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